Cas no 2137722-30-4 (4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol)

• Product Name: 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol
• CAS No: 2137722-30-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5760340
• PubChem ID: 165464564
• Update Time: 2025-07-17

4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-800824
• 2137722-30-4
• 4-[(butan-2-yl)amino]-2-cyclopropylbutan-1-ol
• 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol

• Inchi： 1S/C11H23NO/c1-3-9(2)12-7-6-11(8-13)10-4-5-10/h9-13H,3-8H2,1-2H3
• InChI Key： NRJTXWXRVKAMFK-UHFFFAOYSA-N
• SMILES： OCC(CCNC(C)CC)C1CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol

Professional Introduction to 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol (CAS No. 2137722-30-4)

4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol, identified by the CAS number 2137722-30-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines a cyclopropyl group with an amine-substituted butyl chain, has garnered attention for its potential applications in drug discovery and molecular design. The presence of both the cyclopropyl and amine functionalities makes this compound a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The structural motif of 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol is particularly noteworthy due to its ability to engage in multiple types of chemical interactions. The cyclopropyl ring, known for its rigidity and electronic properties, can influence the overall conformation and reactivity of the molecule. Meanwhile, the amine group provides a site for hydrogen bonding and further derivatization, making it an attractive component in the design of bioactive molecules. These features have positioned this compound as a candidate for exploring new pharmacophores in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural complexity of 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol suggests its potential utility in designing molecules that can interact with specific protein targets. For instance, the amine moiety can be exploited to develop peptidomimetics or enzyme inhibitors, while the cyclopropyl group can serve as a scaffold to mimic natural products or drug-like entities. Such applications are particularly relevant in the context of oncology, where structurally diverse inhibitors are sought to overcome resistance mechanisms.

The synthesis of 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include the formation of the cyclopropylamine derivative followed by alkylation or reductive amination to introduce the butyl chain. Advanced synthetic techniques such as transition-metal catalysis have been employed to enhance efficiency and selectivity. These methodologies not only facilitate the preparation of this compound but also provide insights into more complex synthetic strategies for related molecules.

The pharmacological profile of 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting binding affinities and identifying potential interactions with biological targets. For example, molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways or signal transduction cascades. Experimental validation through enzyme assays or cell-based assays has further corroborated these predictions, providing a foundation for further drug development efforts.

In addition to its potential as an inhibitor, 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol has been investigated as a building block for more complex derivatives. By introducing additional functional groups or modifying existing ones, chemists can generate libraries of compounds with tailored properties. Such libraries are valuable tools in high-throughput screening campaigns aimed at identifying lead compounds for drug discovery. The flexibility offered by this scaffold allows for rapid exploration of structure-function relationships, accelerating the process of developing novel therapeutics.

The role of 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol in medicinal chemistry is further underscored by its compatibility with modern drug development paradigms. The compound’s ability to be modified into various derivatives while maintaining key pharmacophoric elements makes it an attractive candidate for iterative optimization. This aligns with current trends in drug discovery that emphasize modular design and rapid synthesis pipelines. As such, this molecule represents a promising entry point for developing new drugs that address unmet medical needs.

The future prospects of 4-[(Butan-2-yl)amino]-2-cyclopropylbutan-1-ol are bright, with ongoing research exploring its potential applications in diverse therapeutic areas. Advances in synthetic chemistry continue to unlock new possibilities for modifying this scaffold, while computational methods provide powerful tools for predicting and validating biological activity. As our understanding of disease mechanisms grows, so too does the need for innovative molecular entities like this one to address complex challenges in human health.